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Compound of Interest

Compound Name: Nazartinib Mesylate

Cat. No.: B12772453 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Nazartinib Mesylate (also known as EGF816), a third-generation epidermal growth factor

receptor (EGFR) inhibitor. Adherence to these procedures is vital to ensure the safety of

laboratory personnel and to prevent environmental contamination. Nazartinib Mesylate is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects,

necessitating specialized disposal as hazardous waste.[1]

Key Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Nazartinib Mesylate. The minimum personal protective equipment (PPE) when

handling this compound includes a lab coat or gown, gloves, and eye protection.[2] All handling

of solid or powdered forms of cytotoxic drugs should be conducted within a biological safety

cabinet to prevent the generation of aerosols.[3]

Disposal of Nazartinib Mesylate Waste
Nazartinib Mesylate and any materials contaminated with it must be treated as hazardous or

cytotoxic waste. This waste must be segregated from general laboratory trash and disposed of

through an approved waste disposal plant or a licensed hazardous waste management

company.[1]
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Parameter Value/Instruction Source

Hazard Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Recommended Disposal

Method

Incineration by a licensed

hazardous waste management

facility.

[1]

Prohibited Disposal Methods

Do not dispose of down the

drain or in regular trash. Do not

burn in open containers.

[1]

Step-by-Step Disposal Protocol for Nazartinib
Mesylate
The following protocol outlines the procedure for the disposal of Nazartinib Mesylate from a

research or drug development laboratory setting.

1. Waste Segregation and Collection:

Solid Waste:

Place all non-sharp solid waste contaminated with Nazartinib Mesylate (e.g., gloves,

gowns, bench paper, contaminated wipes) into a designated, leak-proof plastic bag,

typically a yellow chemotherapy waste bag.[1]

This bag must be clearly labeled with a "Cytotoxic" or "Hazardous Waste" symbol.[2][4]
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Sharps Waste:

Dispose of all sharps contaminated with Nazartinib Mesylate (e.g., needles, syringes,

vials, slides) in a designated, puncture-resistant sharps container specifically marked for

"Chemo Sharps" or "Cytotoxic Sharps."[1][2]

Unused/Expired Product:

Unused or expired Nazartinib Mesylate must be disposed of as hazardous chemical

waste. It should not be mixed with trace-contaminated waste. Keep it in its original or a

securely sealed and clearly labeled container.[5]

2. Container Management:

All waste containers must be kept closed except when adding waste.

Ensure all containers are properly labeled with the contents and associated hazards.

Store waste containers in a designated, secure area away from general laboratory traffic.

3. Final Disposal:

Arrange for the collection of the hazardous waste by a certified hazardous waste disposal

contractor.

Follow all institutional, local, state, and federal regulations for the transport and final disposal

of hazardous pharmaceutical waste.[5]

Logical Workflow for Nazartinib Mesylate Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Nazartinib Mesylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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